N-(1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)-N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)sulfonyl-N-(furan-2-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C23H20FN3O4S2/c24-16-9-11-18(12-10-16)33(29,30)27-13-3-7-20(27)22(28)26(15-17-5-4-14-31-17)23-25-19-6-1-2-8-21(19)32-23/h1-2,4-6,8-12,14,20H,3,7,13,15H2
• InChI Key: KISRTSWQXKMVNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)N(CC3=CC=CO3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C23H20FN3O4S2
• Molecular Weight: 485.6 g/mol

Description

N-(1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)-N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C23H20FN3O4S2 and its molecular weight is 485.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-(1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)-N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide is 485.08792664 g/mol and the complexity rating of the compound is 802. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)-N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzothiazol-2-yl)-1-(4-fluorobenzenesulfonyl)-N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

F2380-0328, also known as AZD0328, is a potent, stereo-selective, full agonist of the human α7 nicotinic acetylcholine receptor (α7 nAChR) . The α7 nAChR is a type of nicotinic acetylcholine receptor, which is a kind of ionotropic receptor that is activated by the neurotransmitter acetylcholine .

Mode of Action

The compound interacts with its target, the α7 nAChR, by binding to it . This binding action triggers the opening of an ion channel, allowing the flow of ions across the cell membrane . This results in a change in the cell’s electrical potential and leads to a cascade of intracellular events .

Biochemical Pathways

The activation of α7 nAChR by F2380-0328 enhances cortical dopamine levels . Dopamine is a neurotransmitter that plays several important roles in the brain and body.

Pharmacokinetics

It is known that the compound is renally cleared . This means that the kidneys play a significant role in the elimination of this compound from the body .

Result of Action

In animal models, F2380-0328 has been shown to significantly improve operant conditioning and long-term potentiation following oral administration . In Rhesus monkeys, spatial working memory was enhanced at doses above 0.001mg/kg .

Action Environment

The action, efficacy, and stability of F2380-0328 can be influenced by various environmental factors. For instance, the compound’s renal clearance suggests that kidney function can impact the compound’s action and efficacy . Additionally, factors such as pH, temperature, and the presence of other substances can potentially affect the stability of the compound.